BENGHE Foundational & Exploratory

Check Availability & Pricing

Sophoracarpan A: A Technical Guide on its
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sophoracarpan A

Cat. No.: B12309328

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sophoracarpan A is a pterocarpan natural product isolated from the plant species Sophora
tomentosa. Initially identified in 1990, its chemical structure, particularly its stereochemistry, has
since been revised based on total synthesis efforts. This technical guide provides a
comprehensive overview of the current knowledge on Sophoracarpan A, including its
chemical structure, physicochemical properties, and the experimental protocols for its isolation
and synthesis. Due to a lack of specific studies on its biological activity, this guide also
discusses the known pharmacological properties of related pterocarpans from the Sophora
genus to highlight its potential therapeutic relevance.

Chemical Structure and Physicochemical Properties

Sophoracarpan A belongs to the pterocarpan class of isoflavonoids, which are characterized
by a tetracyclic ring system. The initial structural elucidation and a subsequent revision have
led to a corrected understanding of its stereochemistry.

Chemical Structure

The molecular formula of Sophoracarpan A is C17H160s. The originally proposed structure and
the revised, now accepted, structure are presented below. The key difference lies in the relative
stereochemistry at the chiral centers.
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Originally Proposed Structure (1990): The initial structure was determined based on
spectroscopic analysis of the isolated natural product.

Revised Structure (2015): The total synthesis of (-)-Sophoracarpan A led to a reassignment of
its relative stereochemistry[1]. This revised structure is now considered the correct
representation of the natural product.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Sophoracarpan A are not
extensively available in the public domain. The table below summarizes the available
information.

Property Value Source

Molecular Formula C17H1605 Mass Spectrometry
Molecular Weight 300.31 g/mol Calculated
Appearance Not Reported

Melting Point Not Reported

Optical Rotation Not Reported

Solubility Not Reported

UV-Vis Amax Not Reported

IR (Infrared) vmax Not Reported

Note: The lack of reported quantitative data highlights the need for further experimental
characterization of this compound.

Experimental Protocols
Isolation of Sophoracarpan A from Sophora tomentosa**

The following is a generalized workflow for the isolation of Sophoracarpan A based on the
initial discovery.
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Figure 1: Generalized workflow for the isolation of Sophoracarpan A.

Total Synthesis of (-)-Sophoracarpan A
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The total synthesis of (-)-Sophoracarpan A was achieved from a common intermediate, which
also served as a precursor for the synthesis of other pterocarpans like (-)-medicarpin and (£)-
kushecarpin A. The synthetic strategy involved key steps such as oxidative dearomatization
and a diastereoselective Diels-Alder reaction[1]. A simplified representation of the synthetic
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logic is provided below.

Figure 2: Simplified logical flow of the total synthesis of (-)-Sophoracarpan A.

Biological Activities and Potential Signaling
Pathways

There is a significant lack of studies directly investigating the biological activities of
Sophoracarpan A. However, pterocarpans isolated from various Sophora species are known
to possess a range of pharmacological properties. These activities provide a basis for
predicting the potential therapeutic applications of Sophoracarpan A.
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Potential Biological Activities of Sophoracarpan A
Based on the activities of structurally related pterocarpans from Sophora, Sophoracarpan A

may exhibit the following biological effects:

» Antimicrobial Activity: Many pterocarpans from Sophora species have demonstrated activity

against a variety of bacteria and fungi.

» Anti-inflammatory Activity: Several isoflavonoids from Sophora have been shown to possess

anti-inflammatory properties.

o Anticancer Activity: Some pterocarpans have been investigated for their cytotoxic effects

against various cancer cell lines.

Potential Signaling Pathway Involvement

The potential mechanisms of action of Sophoracarpan A, extrapolated from related
compounds, could involve modulation of key cellular signaling pathways.
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Figure 3: Postulated signaling pathways potentially modulated by Sophoracarpan A.

Conclusion and Future Directions
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Sophoracarpan A is a structurally interesting pterocarpan natural product. While its isolation
and total synthesis have been reported, leading to a crucial revision of its stereochemistry, a
significant gap exists in our understanding of its physicochemical properties and biological
activities. Future research should focus on:

o Re-isolation and full characterization: A detailed study to determine the melting point, optical
rotation, solubility, and comprehensive spectroscopic data of Sophoracarpan A is
warranted.

» Biological screening: A broad-based biological screening of pure Sophoracarpan A is
necessary to identify its potential therapeutic properties, including antimicrobial, anti-
inflammatory, and anticancer activities.

e Mechanism of action studies: Should biological activity be confirmed, further studies to
elucidate the underlying molecular mechanisms and signaling pathways would be crucial for
its development as a potential therapeutic agent.

This technical guide provides a summary of the current, albeit limited, knowledge on
Sophoracarpan A and aims to serve as a foundation for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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